Cas no 1347234-08-5 (3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine)

• Product Name: 3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine
• CAS No: 1347234-08-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6293975
• PubChem ID: 130892598
• Update Time: 2025-07-08

3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine
• EN300-1145378
• 1347234-08-5
• 3-(Methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine

• Inchi： 1S/C9H12N2O/c1-12-6-7-2-8-4-10-5-9(8)11-3-7/h2-3,10H,4-6H2,1H3
• InChI Key： ODKKOEKFPMAMLO-UHFFFAOYSA-N
• SMILES： O(C)CC1C=NC2CNCC=2C=1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(methoxymethyl)-5H,6H,7H-pyrrolo3,4-bpyridine

3-(Methoxymethyl)-5H,6H,7H-Pyrrolo[3,4-b]pyridine: A Comprehensive Overview

The compound 3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine, with the CAS number 1347234-08-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are heterocyclic compounds characterized by a fused pyrrole and pyridine ring system. The presence of the methoxymethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of pyrrolopyridine derivatives in drug discovery and materials science. For instance, researchers have explored the use of these compounds as building blocks for constructing advanced materials with tailored electronic properties. The methoxymethyl substitution in 3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine has been shown to enhance solubility and stability, which are critical factors for their application in pharmaceuticals and electronic devices.

The synthesis of 3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the condensation of appropriate aldehydes or ketones with pyrrole derivatives under acidic or basic conditions. This method not only ensures high yields but also allows for fine-tuning of the substituents to achieve desired properties.

In terms of chemical properties, pyrrolopyridines are known for their aromaticity and conjugated π-systems, which contribute to their stability and reactivity. The methoxymethyl group in this compound introduces additional functionality, such as increased electron-donating capacity and improved compatibility with polar solvents. These characteristics make it an ideal candidate for applications in organic electronics, where precise control over electronic properties is essential.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine. Density functional theory (DFT) calculations have revealed that the methoxymethyl substitution significantly alters the HOMO-LUMO gap, which is a critical parameter for determining the optical and electronic properties of the compound. This information has been instrumental in guiding experimental efforts to optimize its performance in various applications.

The biological activity of pyrrolopyridine derivatives has also been a topic of intense research. Studies have shown that these compounds exhibit potential anti-inflammatory and antioxidant properties, making them promising candidates for drug development. In particular, the methoxymethyl substitution in this compound has been linked to enhanced bioavailability and reduced toxicity, which are crucial factors for its therapeutic potential.

In conclusion, 3-(methoxymethyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine represents a versatile platform for exploring new chemical reactions and developing innovative materials. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing our understanding of heterocyclic chemistry and its practical implications.